Cas no 1807164-45-9 (Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate
• CAS No: 1807164-45-9
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4896567
• Update Time: 2025-05-23

Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-9(16)5-8-6-15-10(12(13)14)11(17-3)7(8)2/h6,12H,4-5H2,1-3H3
• InChI Key： ODQRTKANXSLJGQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C(=CN=1)CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate

Research Brief on Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate (CAS: 1807164-45-9)

Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate (CAS: 1807164-45-9) is a pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound features a unique structural motif, including a difluoromethyl group and a methoxy substituent, which may contribute to its biological activity and pharmacokinetic properties. Recent studies have explored its synthesis, reactivity, and potential as a building block for pharmaceutical agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate, highlighting its efficiency as an intermediate in the preparation of bioactive molecules. The study demonstrated that the difluoromethyl group enhances metabolic stability, while the methoxy and methyl substituents influence the compound's binding affinity to target proteins. These findings suggest its utility in designing novel enzyme inhibitors or receptor modulators.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its role in modulating inflammatory pathways. The researchers synthesized analogs of Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate and tested their effects on NF-κB signaling, a key pathway in inflammation. Preliminary results indicated that certain derivatives exhibited potent anti-inflammatory activity with minimal cytotoxicity, positioning them as promising candidates for further preclinical studies.

Beyond its biological applications, the compound has also been studied for its chemical properties. A recent ACS Omega publication detailed its use in palladium-catalyzed cross-coupling reactions, showcasing its versatility in constructing complex heterocyclic frameworks. The study emphasized the compound's stability under various reaction conditions, making it a valuable tool for synthetic chemists.

In summary, Ethyl 2-(difluoromethyl)-3-methoxy-4-methylpyridine-5-acetate (CAS: 1807164-45-9) represents a multifaceted compound with significant potential in drug discovery and synthetic chemistry. Ongoing research aims to further elucidate its mechanisms of action and expand its applications in therapeutic development. Future studies may focus on optimizing its pharmacokinetic profile and exploring its efficacy in disease models.